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Compound of Interest

Compound Name: 3,3-Diphenylpropionic acid

Cat. No.: B122916

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
3,3-Diphenylpropionic acid. The information is intended to guide laboratory personnel and
drug development professionals in the safe use and management of this compound.

Chemical Identification

Property Value

Chemical Name 3,3-Diphenylpropionic acid
Synonyms Benzenepropanoic acid, B-phenyl-
CAS Number 606-83-7

Molecular Formula C15H1402

Molecular Weight 226.27 g/mol [1]

Physical State Crystalline powder[2], Powder[1]
Appearance White to light yellow[2]

Hazard Identification

3,3-Diphenylpropionic acid is classified as a hazardous chemical. The primary hazards are
related to irritation of the skin, eyes, and respiratory system.
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GHS Classification:

o Skin Corrosion/Irritation: Category 2[3][4]

o Serious Eye Damage/Eye Irritation: Category 2[3][4]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[3][4]
Signal Word: Warning[3][4]

Hazard Statements:

e H315: Causes skin irritation.[5]

o H319: Causes serious eye irritation.[5]

o H335: May cause respiratory irritation.[5]

Quantitative Safety and Physical Data

The following table summarizes key quantitative data for 3,3-Diphenylpropionic acid.

Parameter Value Reference
Melting Point 151-154 °C [1][2][6]
Boiling Point 327.88°C (estimate) [2]

Flash Point 113 °C (235.4 °F) [3]

pKa 4.45 £ 0.10 (Predicted) [2]

Water Solubility Slightly soluble [2]

First Aid Measures

Prompt and appropriate first aid is crucial in the event of exposure.

o Eye Contact: Immediately rinse with plenty of water, including under the eyelids, for at least
15 minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye
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irritation persists, seek medical attention.[3][4]

o Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing and shoes. If skin irritation occurs, get medical advice/attention.[3][4]

 Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[3][5] If not
breathing, give artificial respiration.[3]

 Ingestion: Clean the mouth with water. Do NOT induce vomiting. Get medical attention.[3][7]

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or
chemical foam.[3]

Unsuitable Extinguishing Media: No information available.[3]

Specific Hazards: Keep product and empty containers away from heat and sources of
ignition.[3]

Hazardous Combustion Products: Carbon monoxide (CO) and carbon dioxide (CO2).[3]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (pressure-
demand, MSHA/NIOSH approved or equivalent) and full protective gear.[3]

Accidental Release Measures

e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3][5]

» Environmental Precautions: Do not let the chemical enter the environment.[3]

¢ Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for
disposal.[3] Avoid generating dust.

Handling and Storage
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» Handling: Wash hands and any exposed skin thoroughly after handling.[3][5] Wear protective
gloves, clothing, eye, and face protection.[3][5] Use only outdoors or in a well-ventilated
area.[3][5]

o Storage: Store in a well-ventilated place. Keep the container tightly closed.[3][5] Store locked
up.[3][5]

Exposure Controls and Personal Protection

» Engineering Controls: Ensure adequate ventilation, especially in confined areas. Eyewash
stations and safety showers should be close to the workstation.[4]

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles
as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[4]

o Skin and Body Protection: Wear appropriate protective gloves and clothing to prevent skin
exposure.[3]

o Respiratory Protection: When dusts are generated, a NIOSH-approved respirator is
recommended.

Experimental Protocols for Hazard Assessment

While specific toxicological studies for 3,3-Diphenylpropionic acid are not readily available in
the public domain, the hazard classifications are typically determined based on standardized
experimental protocols, such as those established by the Organisation for Economic Co-
operation and Development (OECD).

Skin Irritation Testing (Based on OECD Guideline 439)

The in vitro skin irritation test using a Reconstructed Human Epidermis (RhE) model is a
common method to assess skin irritation potential.[3]

Methodology:
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» Tissue Preparation: Commercially available RhE models are equilibrated in culture medium.

[°]

o Application of Test Substance: A precise amount of 3,3-Diphenylpropionic acid (as a solid
or in a suitable solvent) is applied directly to the surface of the RhE tissue.[9]

e Exposure and Incubation: The tissues are exposed to the test substance for a defined period
(e.g., 60 minutes).[9]

e Rinsing and Post-Incubation: After exposure, the tissues are thoroughly rinsed to remove the
test substance and then incubated for a further period (e.g., 42 hours) to allow for the
development of cytotoxic effects.[9]

 Viability Assessment: Tissue viability is measured using a colorimetric assay, such as the
MTT assay. The enzymatic conversion of MTT to a colored formazan product by viable cells
is quantified.[9]

o Classification: The viability of the treated tissues is compared to that of negative controls. A
reduction in viability below a certain threshold (e.g., < 50%) leads to classification as a skin
irritant.[9][10]

Eye Irritation Testing (Based on OECD Guideline 405)

Historically, eye irritation potential was assessed using in vivo methods with laboratory animals,
though in vitro alternatives are now preferred.

Methodology:

e Animal Selection and Preparation: Healthy, young adult albino rabbits are typically used.[11]
The eyes of the animals are examined before the test to ensure they are free of defects.[12]

o Application of Test Substance: A single dose of 3,3-Diphenylpropionic acid is applied to the
conjunctival sac of one eye of each animal. The other eye serves as a control.[11]

o Observation: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after
application.[11]
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e Scoring: Irritation is scored based on the severity of lesions on the cornea, iris, and
conjunctiva.[7]

» Classification: The substance is classified based on the severity and reversibility of the
observed eye lesions.[11] The use of analgesics and anesthetics is recommended to
minimize animal distress.[3]

Applications in Research and Drug Development

3,3-Diphenylpropionic acid serves as a versatile building block in organic synthesis,
particularly in the development of novel therapeutic agents. Its derivatives have been
investigated for a range of biological activities.

o Antioxidant and Anti-inflammatory Properties: Derivatives of 3,3-Diphenylpropionic acid
have been synthesized and evaluated for their potential as antioxidant and anti-inflammatory
agents.[13][14]

o Pharmaceutical Intermediates: The compound is used as an intermediate in the synthesis of
more complex molecules with potential therapeutic applications.[6]

Logical Workflow for Derivative Assessment

The following diagram illustrates a logical workflow for the initial assessment of a novel
derivative of 3,3-Diphenylpropionic acid for its therapeutic potential.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.benchchem.com/product/b122916?utm_src=pdf-body
https://www.benchchem.com/product/b122916?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/18463576/
http://www.orientjchem.org/vol32no4/recent-advancements-and-biological-activities-of-aryl-propionic-acid-derivatives-a-review/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5175752.htm
https://www.benchchem.com/product/b122916?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Start:
Novel 3,3-Diphenylpropionic
Acid Derivative Synthesis

Purification &
Characterization

Pure Compound

In Silico Screening
(Toxicity & ADME Prediction)

Pripritized Candidates Prioritized Candidates

In Vitro Safety Assessment
(Cytotoxicity, Genotoxicity)

In Vitro Efficacy Studies

(e.g., Antioxidant/Enzyme Assays)

Safety Profile Efficacy Data

Data Analysis &
Lead Candidate Selection

Lead Compound(s)

Preclinical Development

Click to download full resolution via product page

Caption: Initial assessment workflow for novel 3,3-Diphenylpropionic acid derivatives.
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Accidental Spill Response Workflow

The following diagram outlines a logical workflow for responding to an accidental spill of 3,3-
Diphenylpropionic acid in a laboratory setting.
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Caption: Workflow for responding to an accidental laboratory spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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